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Introduction

Artificial cerebrospinal fluid (ACSF) is a buffered salt solution formulated to mimic the ionic
composition and physiological parameters of cerebrospinal fluid in the brain.[1] It is
indispensable for in vitro electrophysiology studies, such as patch-clamp recordings and brain
slice preparations, as it provides a stable and physiologically relevant environment for
maintaining neuronal viability and function.[2][3][4] Preparing ACSF from concentrated stock
solutions is a common laboratory practice that enhances efficiency and ensures consistency
across experiments. This application note provides a detailed protocol for preparing ACSF from
stock solutions, along with quantitative data and a workflow diagram.

Data Presentation: ACSF Recipes and Stock
Solutions

The composition of ACSF can vary depending on the specific application, such as for slicing,
incubation (holding), or recording. Below are tables summarizing common ACSF recipes and
the preparation of a 10x stock solution for standard recording ACSF.
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Table 1: Composition of Common ACSF Formulations

Einal C o |

Recording ACSF[2] Slicing ACSF (High

Component Holding ACSF[6]

[5] Sucrose)[7]
NacCl 125 115
KCI 25 25
NaH2PO4 1.2 1.23
NaHCOs 26 26 26
D-Glucose 12.5 10 10
CaClz 2 - 0.5
MgSOa 2 - 10
Sucrose - - 210
pH ~73-74 ~7.3 ~7.3-74
Osmolarity (mOsm) ~310 - 320 Not Specified ~320 - 330

Table 2: Preparation of 10x Recording ACSF Stock
Solution (for 1 L)

This stock solution excludes components that may precipitate at high concentrations (CacClz) or
are added fresh (NaHCOs and D-Glucose).

Component Molar Concentration (10x) Grams per Liter (g/L)
NacCl 1250 mM 73.05

KCI 25 mM 1.86

NaH2POa4 12 mM 1.44

MgSOa 20 mM 4.93
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Note: It is recommended to prepare separate stock solutions for CaClz (e.g., 1 M) due to its
potential for precipitation with other components at high concentrations.

Experimental Protocol: Preparing 1 L of Recording
ACSF from Stock Solutions

This protocol details the preparation of 1 L of standard recording ACSF using a 10x stock
solution and other individual stock solutions. The formula C1V1 = C2Vz is used for calculating
the required volumes from stock solutions, where Ca is the stock concentration, V1 is the
volume of the stock, C: is the final concentration, and V2 is the final volume.[8][9][10]

Materials:

e 10x Recording ACSF Stock Solution (NaCl, KCI, NaH2POa4, MgSOa)

1 M CacClz stock solution

1 M D-Glucose stock solution

e Sodium Bicarbonate (NaHCOs) powder
e High-purity, deionized water (ddHz0)

e Carbogen gas (95% Oz / 5% CO2)

e pH meter

e Osmometer

o Sterile filtration unit (0.22 pm filter)[1]

e Graduated cylinders and beakers

 Stir plate and stir bar

Procedure:
e Initial Dilution: In a 1 L beaker, add approximately 800 mL of ddH20.
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Add 10x Stock: While stirring, add 100 mL of the 10x Recording ACSF Stock Solution.

Add D-Glucose: Add the calculated volume from your D-glucose stock to achieve the final
concentration. For a 1 M stock to make a 12.5 mM final concentration in 1 L, you would add
12.5 mL.

Add CaClz: Add the calculated volume from your CaCl: stock. To achieve a 2 mM final
concentration froma 1 M stock in 1 L, add 2 mL.

Adjust Volume: Bring the volume up to approximately 950 mL with ddH-20.
Carbogenation and pH Buffering:

o Begin bubbling the solution vigorously with carbogen gas for at least 10-15 minutes.[2][6]
This is crucial for oxygenation and for the bicarbonate buffering system to work correctly.

o While continuing to bubble, add 2.18 g of NaHCOs powder to achieve a final concentration
of 26 mM.

Final Volume Adjustment: Once the NaHCOs is fully dissolved, bring the final volume to
exactly 1 L with ddHz0.

pH and Osmolarity Check:

o Continue carbogenation and measure the pH. It should stabilize between 7.3 and 7.4.[4][7]
Adjust with small amounts of 1 M HCI or NaOH if necessary, although this is not typically
required if the stock solutions were prepared correctly.

o Measure the osmolarity. It should be within the desired range (e.g., 310-320 mOsm).[7]

Sterile Filtration: Filter the final ACSF solution through a 0.22 um sterile filter into a sterile
storage bottle.[1]

Storage: Store the prepared ACSF at 2-8°C, preferably at 4°C.[1][11] For best results, use
the ACSF on the day of preparation.[12] If not used immediately, it can typically be stored for
up to a week, though some protocols suggest up to 4 weeks.[13] Discard the solution if it
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becomes cloudy or shows any signs of precipitation.[11][13] The 10x stock solution can be
stored at 4°C for up to 2 months.[6]

Visualization of Experimental Workflow

The following diagram illustrates the step-by-step process for preparing ACSF from stock
solutions.

Click to download full resolution via product page

Caption: Workflow for preparing 1 L of recording ACSF from stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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